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Compound of Interest

Compound Name: Palmitoleic acid-d13

Cat. No.: B10820593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for Palmitoleic acid-
d13, a deuterated derivative of palmitoleic acid. This document is intended to serve as an

essential resource for laboratory personnel, ensuring safe handling and use in research and

development settings. Palmitoleic acid-d13 is primarily utilized as an internal standard for the

quantification of palmitoleic acid in various biological samples by mass spectrometry.

Chemical and Physical Properties
Palmitoleic acid-d13 shares similar physical and chemical characteristics with its non-

deuterated counterpart, with the primary distinction being its higher molecular weight due to the

incorporation of thirteen deuterium atoms.
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Property Value Reference

Chemical Name

(9Z)-hexadecenoic-

11,11,12,12,13,13,14,14,15,15

,16,16,16-d13 acid

[1]

Synonyms

C16:1(9Z)-d13, C16:1 n-7-d13,

cis-Palmitoleic Acid-d13, FA

16:1-d13

[1]

CAS Number 2692623-92-8 [1]

Molecular Formula C₁₆H₁₇D₁₃O₂ [1]

Molecular Weight 267.49 g/mol [1]

Physical State Liquid [1]

Purity ≥98% [1]

Storage Temperature -20°C

Solubility

Soluble in DMF (30 mg/ml),

DMSO (30 mg/ml), and

Ethanol (50 mg/ml)

[1]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Palmitoleic acid-d13 is not publicly available, the

safety profile is expected to be analogous to that of Palmitoleic acid. The following information

is summarized from SDS of the non-deuterated form.

Hazard Identification
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquids Category 4 Warning
H227: Combustible

liquid

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation develops and persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention if you feel

unwell.
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Fire-Fighting Measures
Suitable
Extinguishing
Media

Unsuitable
Extinguishing
Media

Specific Hazards
Arising from the
Chemical

Protective
Equipment and
Precautions for
Firefighters

Use water spray,

alcohol-resistant

foam, dry chemical, or

carbon dioxide.

Do not use a heavy

water stream.

Combustible liquid. In

a fire or if heated, a

pressure increase will

occur and the

container may burst.

Fire-fighters should

wear appropriate

protective equipment

and self-contained

breathing apparatus

(SCBA) with a full

face-piece operated in

positive pressure

mode.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Palmitoleic acid-d13 and

ensure the safety of laboratory personnel.

Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety glasses with side-shields, and a lab coat.

Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas

where this material is handled. Wash hands thoroughly after handling.

Storage
Temperature: Store in a freezer at -20°C for long-term stability.

Container: Keep the container tightly closed in a dry and well-ventilated place.
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Incompatible Materials: Avoid contact with strong oxidizing agents.

Experimental Protocols
The primary application of Palmitoleic acid-d13 is as an internal standard in mass

spectrometry-based lipidomics. The following is a general protocol for its use.

Preparation of Stock Solution
Equilibration: Allow the vial of Palmitoleic acid-d13 to warm to room temperature before

opening to prevent condensation of moisture.

Solvent Selection: Choose a solvent in which the compound is readily soluble, such as

ethanol, methanol, or a mixture of chloroform and methanol.

Dissolution: Add a precise volume of the chosen solvent to the vial to achieve a desired

stock concentration (e.g., 1 mg/mL).

Mixing: Gently vortex the solution to ensure complete dissolution.

Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C.

General Workflow for Use as an Internal Standard
The following diagram illustrates a typical workflow for using Palmitoleic acid-d13 as an

internal standard for the quantification of palmitoleic acid in a biological sample.
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Workflow for Palmitoleic Acid-d13 as an Internal Standard

Sample Preparation

Sample Analysis

Data Processing

Biological Sample
(e.g., plasma, tissue homogenate)

Add precise amount of
Palmitoleic acid-d13
(Internal Standard)

Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

Derivatization (optional)
(e.g., FAMEs)

LC-MS/MS or GC-MS Analysis

Peak Integration for
Palmitoleic acid and
Palmitoleic acid-d13

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantification using
a Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the use of Palmitoleic acid-d13 as an internal standard.
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Toxicological Information
The toxicological properties of Palmitoleic acid-d13 have not been extensively studied. The

information provided is based on the non-deuterated form.

Toxicological Effect Data

Acute Toxicity
Not classified. Based on available data, the

classification criteria are not met.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory or Skin Sensitization Not expected to be a sensitizer.

Germ Cell Mutagenicity
Not classified. Based on available data, the

classification criteria are not met.

Carcinogenicity
Not classified. Based on available data, the

classification criteria are not met.

Reproductive Toxicity
Not classified. Based on available data, the

classification criteria are not met.

STOT-Single Exposure May cause respiratory irritation.

STOT-Repeated Exposure
Not classified. Based on available data, the

classification criteria are not met.

Aspiration Hazard
Not classified. Based on available data, the

classification criteria are not met.

Disposal Considerations
Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Unused product and its container must be disposed of as hazardous

waste. Do not allow to enter drains or waterways.

Disclaimer
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This document is intended for informational purposes only and is not a substitute for a certified

Safety Data Sheet (SDS). It is the responsibility of the user to conduct a thorough risk

assessment before using this chemical. The information provided is based on the safety data

for Palmitoleic acid, as a specific SDS for the deuterated form was not publicly available at the

time of writing. While the safety profiles are expected to be very similar, researchers should

exercise due care and consult the supplier for the most current safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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